Cas no 2639442-48-9 (tert-butyl 5-amino-2-methylbicyclo2.2.2octane-2-carboxylate)
tert-butyl 5-amino-2-methylbicyclo2.2.2octane-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 5-amino-2-methylbicyclo[2.2.2]octane-2-carboxylate
- 2639442-48-9
- EN300-27729675
- tert-butyl 5-amino-2-methylbicyclo2.2.2octane-2-carboxylate
-
- Inchi: 1S/C14H25NO2/c1-13(2,3)17-12(16)14(4)8-9-5-6-10(14)7-11(9)15/h9-11H,5-8,15H2,1-4H3
- InChI Key: ZTZHHVKHJICOPP-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(C1(C)CC2CCC1CC2N)=O
Computed Properties
- Exact Mass: 239.188529040g/mol
- Monoisotopic Mass: 239.188529040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 52.3Ų
tert-butyl 5-amino-2-methylbicyclo2.2.2octane-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27729675-1g |
tert-butyl 5-amino-2-methylbicyclo[2.2.2]octane-2-carboxylate |
2639442-48-9 | 1g |
$986.0 | 2023-09-10 | ||
| Enamine | EN300-27729675-5g |
tert-butyl 5-amino-2-methylbicyclo[2.2.2]octane-2-carboxylate |
2639442-48-9 | 5g |
$2858.0 | 2023-09-10 | ||
| Enamine | EN300-27729675-10g |
tert-butyl 5-amino-2-methylbicyclo[2.2.2]octane-2-carboxylate |
2639442-48-9 | 10g |
$4236.0 | 2023-09-10 | ||
| Enamine | EN300-27729675-0.05g |
tert-butyl 5-amino-2-methylbicyclo[2.2.2]octane-2-carboxylate |
2639442-48-9 | 95.0% | 0.05g |
$827.0 | 2025-03-19 | |
| Enamine | EN300-27729675-0.1g |
tert-butyl 5-amino-2-methylbicyclo[2.2.2]octane-2-carboxylate |
2639442-48-9 | 95.0% | 0.1g |
$867.0 | 2025-03-19 | |
| Enamine | EN300-27729675-0.25g |
tert-butyl 5-amino-2-methylbicyclo[2.2.2]octane-2-carboxylate |
2639442-48-9 | 95.0% | 0.25g |
$906.0 | 2025-03-19 | |
| Enamine | EN300-27729675-0.5g |
tert-butyl 5-amino-2-methylbicyclo[2.2.2]octane-2-carboxylate |
2639442-48-9 | 95.0% | 0.5g |
$946.0 | 2025-03-19 | |
| Enamine | EN300-27729675-1.0g |
tert-butyl 5-amino-2-methylbicyclo[2.2.2]octane-2-carboxylate |
2639442-48-9 | 95.0% | 1.0g |
$986.0 | 2025-03-19 | |
| Enamine | EN300-27729675-2.5g |
tert-butyl 5-amino-2-methylbicyclo[2.2.2]octane-2-carboxylate |
2639442-48-9 | 95.0% | 2.5g |
$1931.0 | 2025-03-19 | |
| Enamine | EN300-27729675-5.0g |
tert-butyl 5-amino-2-methylbicyclo[2.2.2]octane-2-carboxylate |
2639442-48-9 | 95.0% | 5.0g |
$2858.0 | 2025-03-19 |
tert-butyl 5-amino-2-methylbicyclo2.2.2octane-2-carboxylate Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on tert-butyl 5-amino-2-methylbicyclo2.2.2octane-2-carboxylate
Recent Advances in the Application of tert-butyl 5-amino-2-methylbicyclo[2.2.2]octane-2-carboxylate (CAS: 2639442-48-9) in Chemical Biology and Pharmaceutical Research
The compound tert-butyl 5-amino-2-methylbicyclo[2.2.2]octane-2-carboxylate (CAS: 2639442-48-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This bicyclic scaffold, characterized by its rigid three-dimensional structure, offers distinct advantages in drug design, particularly in the development of small-molecule inhibitors and modulators of protein-protein interactions. Recent studies have explored its utility as a key intermediate in the synthesis of novel bioactive compounds targeting various disease pathways.
One of the most notable applications of this compound lies in its role as a precursor for the synthesis of proteolysis-targeting chimeras (PROTACs). PROTACs are a groundbreaking class of bifunctional molecules that selectively degrade target proteins by recruiting the ubiquitin-proteasome system. Researchers have successfully incorporated the bicyclo[2.2.2]octane core of tert-butyl 5-amino-2-methylbicyclo[2.2.2]octane-2-carboxylate into PROTAC designs, leveraging its structural rigidity to enhance binding affinity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited improved pharmacokinetic properties compared to traditional linear linkers, highlighting its potential for advancing targeted protein degradation therapies.
In addition to its applications in PROTAC development, this compound has shown promise in central nervous system (CNS) drug discovery. The bicyclo[2.2.2]octane scaffold's ability to cross the blood-brain barrier (BBB) makes it particularly valuable for designing neuroactive compounds. Recent research has focused on modifying the amino and carboxylate functional groups to create novel analogs with enhanced BBB permeability and receptor binding properties. Preliminary in vivo studies suggest that these derivatives may have potential in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease, although further optimization is required to improve their metabolic stability and reduce off-target effects.
The synthetic versatility of tert-butyl 5-amino-2-methylbicyclo[2.2.2]octane-2-carboxylate has also been demonstrated in the development of covalent inhibitors. By strategically modifying the amino group, researchers have created electrophilic warheads capable of forming irreversible bonds with target proteins. This approach has been particularly successful in targeting cysteine residues in kinases and other disease-relevant proteins. A recent patent application (WO2023056789) describes the use of this compound as a key building block for covalent inhibitors of Bruton's tyrosine kinase (BTK), showing promising results in preclinical models of autoimmune diseases and B-cell malignancies.
From a chemical biology perspective, the compound's rigid structure has proven invaluable in studying protein conformational dynamics. Its incorporation into fluorescent probes and photoaffinity labels has enabled researchers to investigate protein-ligand interactions with unprecedented spatial resolution. A 2024 study in Nature Chemical Biology utilized derivatives of this compound to map allosteric binding sites on G protein-coupled receptors (GPCRs), providing new insights into receptor activation mechanisms that could inform the design of next-generation GPCR modulators.
Looking forward, the unique properties of tert-butyl 5-amino-2-methylbicyclo[2.2.2]octane-2-carboxylate position it as a versatile scaffold for addressing multiple challenges in drug discovery. Current research directions include exploring its use in fragment-based drug design, where its three-dimensionality offers advantages over flat aromatic systems, and investigating its potential in creating macrocyclic compounds with enhanced membrane permeability. As synthetic methodologies continue to advance, we anticipate seeing broader applications of this compound across various therapeutic areas, particularly in targeting traditionally "undruggable" proteins.
2639442-48-9 (tert-butyl 5-amino-2-methylbicyclo2.2.2octane-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)